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Compound of Interest

Compound Name: (S)-Piperidin-3-ylmethanol

Cat. No.: B132157

This guide provides critical safety and logistical information for the handling and disposal of (S)-
Piperidin-3-ylmethanol, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure a safe laboratory environment
and proper management of this chemical.

Hazard Identification and Safety Data Summary

(S)-Piperidin-3-yImethanol and its hydrochloride salt are classified with several hazards. It is
harmful if swallowed, causes skin irritation, and can lead to serious eye irritation or severe eye
damage.[1][2] It may also cause respiratory irritation.[1][3] All chemical products should be
handled by personnel with specialized knowledge and experience, recognizing that they may
have unknown hazards.[1]
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Property Data Source
Molecular Formula C6H13NO [2]
Molecular Weight 115.17 g/mol [2]

H302: Harmful if
swallowedH314/H315: Causes
severe skin burns and eye

GHS Hazard Statements damage / Causes skin [11[2]
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

Signal Word Danger / Warning [1112]

Personal Protective Equipment (PPE)

To minimize exposure risks, the following personal protective equipment is mandatory when
handling (S)-Piperidin-3-ylmethanol.[4] Employers are required to provide appropriate PPE to
mitigate chemical hazards.[4]
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Protection Type Specification Standard

Chemical splash goggles or

safety glasses with side-
NIOSH (US) or EN 166 (EU)

Eye/Face Protection shields. A face shield should
approved.[1][3]

be worn when handling larger
quantities.[1][3][4]

Chemical-resistant gloves
(e.g., nitrile, butyl rubber,

Skin Protection neoprene).[3][4] Protective Inspect gloves prior to use.[3]
clothing to prevent skin

contact.

Use in a well-ventilated area or
Type P95 (US) or P1 (EU) for

nuisance exposures; higher-

under a chemical fume hood.

) ) [5] If exposure limits may be ] ]
Respiratory Protection level protection may require

exceeded, use a

OV/AG/P99 (US) or ABEK-P2
NIOSH/MSHA or EN 149 _

(EUV) cartridges.[3]

approved respirator.[3][5]

Experimental Protocols: Handling and Storage

Handling:

e Preparation: Before handling, ensure all necessary PPE is correctly worn. Work should be
conducted in a well-ventilated area or a chemical fume hood.[5]

o Dispensing: Avoid generating dust or aerosols.[3] Use appropriate tools for transferring the
chemical.

e Post-Handling: Wash hands thoroughly with soap and water after handling and before
breaks or leaving the laboratory.[1][3] Contaminated clothing and shoes should be removed
immediately.[1]

Storage:

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3]
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» Conditions: Store in a cool place, under an inert atmosphere if possible, as the material can
be hygroscopic.[3]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong reducing
agents.[5]

Emergency Procedures

Spill Response:

o Evacuate: Evacuate personnel from the immediate spill area.[3]
o Ventilate: Ensure adequate ventilation.[3]

o Containment: Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand,
vermiculite). Do not let the product enter drains.[3][6]

o Collection: Sweep up the absorbed material and place it into a suitable, closed container for
disposal.[3]

First Aid Measures:

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1][7]

o Skin Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of
water. Consult a physician.[1][7]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[1][7]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Consult a physician.[1][7]

Disposal Plan

(S)-Piperidin-3-yImethanol and its containers must be disposed of as hazardous waste.
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o Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and
sealed container.[8]

» Disposal Vendor: Hand over the waste to a licensed professional waste disposal company.[1]

[6]

o Container Disposal: Empty containers must be thoroughly rinsed, with the first rinse collected
as hazardous waste.[8] For highly toxic chemicals, the first three rinses must be collected.[8]
Dispose of the rinsed containers according to official regulations.[1]

Workflow and Logical Relationships

The following diagram illustrates the key decision points and procedural flow for safely handling
(S)-Piperidin-3-yImethanol.
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Safe Handling Workflow for (S)-Piperidin-3-ylmethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
(S)-Piperidin-3-ylmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132157#personal-protective-equipment-for-handling-
s-piperidin-3-ylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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